Cas no 1428363-46-5 (4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine)

• Product Name: 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine
• CAS No: 1428363-46-5
• MF: C₁₆H₁₆ClF₃N₄O₂S
• MW: 420.837051391602
• CID: 6397548
• PubChem ID: 71795090
• Update Time: 2025-07-21

4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine
• Pyrimidine, 4-[4-[[2-chloro-5-(trifluoromethyl)phenyl]sulfonyl]-1-piperazinyl]-5-methyl-
• 4-(4-((2-chloro-5-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)-5-methylpyrimidine
• AKOS024545832
• 4-[4-[2-chloro-5-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-5-methylpyrimidine
• 1428363-46-5
• 4-{4-[2-CHLORO-5-(TRIFLUOROMETHYL)BENZENESULFONYL]PIPERAZIN-1-YL}-5-METHYLPYRIMIDINE
• F6257-5252

• Inchi： 1S/C16H16ClF3N4O2S/c1-11-9-21-10-22-15(11)23-4-6-24(7-5-23)27(25,26)14-8-12(16(18,19)20)2-3-13(14)17/h2-3,8-10H,4-7H2,1H3
• InChI Key： KJUGHDVHXARJIG-UHFFFAOYSA-N
• SMILES： C1=NC=C(C)C(N2CCN(S(C3=CC(C(F)(F)F)=CC=C3Cl)(=O)=O)CC2)=N1

Computed Properties

• Exact Mass: 420.0634591g/mol
• Monoisotopic Mass: 420.0634591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine

Introduction to 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine (CAS No. 1428363-46-5)

4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine (CAS No. 1428363-46-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its research and development.

Chemical Structure and Synthesis

The chemical structure of 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine is composed of a pyrimidine core with a substituted piperazine ring and a benzenesulfonyl group. The presence of the chloro and trifluoromethyl substituents on the benzene ring imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity. The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as 2-chloro-5-(trifluoromethyl)benzenesulfonyl chloride and 1-(5-methylpyrimidin-4-yl)piperazine.

Recent studies have explored various synthetic routes to optimize the yield and purity of 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine. For instance, a one-pot synthesis method using microwave irradiation has been reported to significantly reduce reaction time and improve overall efficiency. This approach not only simplifies the synthetic process but also enhances the scalability for industrial production.

Pharmacological Properties

The pharmacological properties of 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine have been extensively studied, revealing its potential as a potent inhibitor of specific enzymes and receptors. One of the key targets identified is the serotonin transporter (SERT), which plays a crucial role in regulating serotonin levels in the brain. In vitro studies have demonstrated that this compound exhibits high affinity and selectivity for SERT, making it a promising candidate for the treatment of depression and anxiety disorders.

In addition to its activity on SERT, 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine has also shown promising results in preclinical studies targeting cancer cells. Research has indicated that this compound can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer.

Clinical Trials and Therapeutic Applications

The therapeutic potential of 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine has led to its evaluation in several clinical trials. Early-phase trials have focused on assessing the safety, tolerability, and pharmacokinetic profile of the compound in healthy volunteers and patients with specific conditions. Preliminary results have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

In Phase II trials, 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine has been tested for its efficacy in treating major depressive disorder (MDD). The results have been encouraging, with significant improvements observed in depressive symptoms compared to placebo. These findings have paved the way for further clinical development and potential approval as a new antidepressant medication.

Future Directions and Challenges

The ongoing research on 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine is focused on optimizing its pharmacological profile and expanding its therapeutic applications. One area of interest is the development of prodrugs or drug delivery systems that can enhance the bioavailability and target specificity of the compound. Additionally, efforts are being made to explore combination therapies involving this compound with other drugs to achieve synergistic effects.

Despite its promising potential, there are several challenges that need to be addressed in the development of 4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine. These include optimizing dosing regimens, managing potential drug-drug interactions, and ensuring long-term safety profiles. Ongoing preclinical and clinical studies are aimed at addressing these challenges and advancing the compound towards regulatory approval.

Conclusion

4-{4-2-chloro-5-(trifluoromethyl)benzenesulfonylpiperazin-1-yl}-5-methylpyrimidine (CAS No. 1428363-46-5) represents a promising candidate in the field of medicinal chemistry with potential applications in treating neurological disorders and cancer. Its unique chemical structure, coupled with favorable pharmacological properties, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.